Cas no 1327180-23-3 ((2Z)-6-bromo-2-[(3-fluoro-2-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide)

• Product Name: (2Z)-6-bromo-2-[(3-fluoro-2-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide
• CAS No: 1327180-23-3
• MF: C₂₂H₂₀BrFN₂O₃
• MW: 459.308208465576
• CID: 5324240
• Update Time: 2025-05-21

(2Z)-6-bromo-2-[(3-fluoro-2-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-bromo-2-[(3-fluoro-2-methylphenyl)imino]-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide
• (2Z)-6-bromo-2-[(3-fluoro-2-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide
• STL108367
• 6-bromo-2-(3-fluoro-2-methylphenyl)imino-N-(oxolan-2-ylmethyl)chromene-3-carboxamide
• (Z)-6-bromo-2-((3-fluoro-2-methylphenyl)imino)-N-((tetrahydrofuran-2-yl)methyl)-2H-chromene-3-carboxamide

• Inchi： 1S/C22H20BrFN2O3/c1-13-18(24)5-2-6-19(13)26-22-17(21(27)25-12-16-4-3-9-28-16)11-14-10-15(23)7-8-20(14)29-22/h2,5-8,10-11,16H,3-4,9,12H2,1H3,(H,25,27)/b26-22-
• InChI Key： DNAXZFMXNSNRIA-ROMGYVFFSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(/C(=N/C1C=CC=C(C=1C)F)/O2)C(NCC1CCCO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 670
• XLogP3: 4.8
• Topological Polar Surface Area: 59.9

Additional information on (2Z)-6-bromo-2-[(3-fluoro-2-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide

(2Z)-6-Bromo-2-[(3-fluoro-2-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide: A Comprehensive Overview

The compound with CAS No. 1327180-23-3, named (2Z)-6-bromo-2-[(3-fluoro-2-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of chromenes, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of a bromo group at the 6-position and a fluoro substituent on the phenyl ring introduces unique electronic and steric properties, making it an interesting subject for further research.

Recent studies have highlighted the importance of chromene derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The oxolan moiety in this compound adds a cyclic ether group, which can enhance solubility and bioavailability. This feature makes it a promising candidate for pharmaceutical applications. Moreover, the imino group (C=N) plays a crucial role in intermolecular interactions, potentially enabling this compound to act as a ligand in metalloenzyme inhibition or as a component in supramolecular assemblies.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. The Z-isomer designation at position 2 indicates that the substituents on either side of the double bond are on the same side, which is critical for determining its optical properties and reactivity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity.

In terms of applications, this compound has shown potential in photovoltaic materials due to its conjugated system, which facilitates electron transport. Additionally, its ability to form stable complexes with transition metals has opened avenues for catalytic applications in organic synthesis. Researchers have also explored its use as a building block for constructing more complex molecules with tailored functionalities.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have revealed that it undergoes hydrolytic cleavage under specific conditions, leading to the formation of less complex byproducts. This information is valuable for designing sustainable synthetic routes and waste management strategies.

In conclusion, (2Z)-6-bromo-2-[(3-fluoro-2-methylphenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide represents a cutting-edge advancement in organic chemistry. Its unique structure, combined with recent research findings, positions it as a versatile tool for advancing scientific and technological frontiers.